Cas no 61820-60-8 (2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]-)
61820-60-8 structure
Product Name:2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]-
CAS No:61820-60-8
MF:C14H9N3O3
MW:267.239562749863
CID:465341
PubChem ID:71391907
Update Time:2025-04-19
2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]-
- N-(1,3-benzoxazol-2-yl)-1-(4-nitrophenyl)methanimine
- 2-(p-nitrobenzylidene-amino)benzoxazole
- DTXSID20813730
- 61820-60-8
-
- Inchi: 1S/C14H9N3O3/c18-17(19)11-7-5-10(6-8-11)9-15-14-16-12-3-1-2-4-13(12)20-14/h1-9H
- InChI Key: PMNHJAWWLXFWFB-UHFFFAOYSA-N
- SMILES: O1C(N=CC2C=CC(=CC=2)[N+](=O)[O-])=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 267.06447
- Monoisotopic Mass: 267.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.53
2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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